Cas no 108909-17-7 (Hydroxy-(hydroxy-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane)

• Product Name: Hydroxy-(hydroxy-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane
• CAS No: 108909-17-7
• MF: C₈H₂₆O₅Si₄
• MW: 314.631046772003
• CID: 1187014
• PubChem ID: 11099076
• Update Time: 2025-04-20

Hydroxy-(hydroxy-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(hydroxy-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane
• 1,1,1,3,5,7,7,7-Octamethyltetrasiloxane-3,5-diol
• tetrasiloxane-3,5-diol, 1,1,1,3,5,7,7,7-octamethyl-
• LogP
• 1,1,1,3,5,7,7,7-Octamethyltetrasiloxane-3,5-diol; tetrasiloxane-3,5-diol, 1,1,1,3,5,7,7,7-octamethyl-; LogP
• 108909-17-7
• LDRYIWNADGOBAR-UHFFFAOYSA-N
• DTXSID30888833
• SCHEMBL3789959
• 3,5-Tetrasiloxanediol, 1,1,1,3,5,7,7,7-octamethyl-

• Inchi： 1S/C8H26O5Si4/c1-14(2,3)11-16(7,9)13-17(8,10)12-15(4,5)6/h9-10H,1-8H3
• InChI Key： LDRYIWNADGOBAR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)(O)O[Si](C)(O)O[Si](C)(C)C

Computed Properties

• Exact Mass: 314.08568
• Monoisotopic Mass: 314.08573006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 267.2°C at 760 mmHg
• Flash Point: 115.4°C
• Refractive Index: 1.431
• PSA: 68.15
• LogP: 1.82800